Cas no 1214327-63-5 (6-Chloro-2,3-difluoropyridine)

• Product Name: 6-Chloro-2,3-difluoropyridine
• CAS No: 1214327-63-5
• MF: C₅H₂ClF₂N
• MW: 149.525887012482
• CID: 4927277
• Update Time: 2026-02-27

6-Chloro-2,3-difluoropyridine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2,3-difluoropyridine
• SB21192
• 6-Chloro-2,3-difluoropyridine

• Inchi： 1S/C5H2ClF2N/c6-4-2-1-3(7)5(8)9-4/h1-2H
• InChI Key： BHOJONNXWRPPJE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 6-Chloro-2,3-difluoropyridine

Introduction to 6-Chloro-2,3-difluoropyridine (CAS No: 1214327-63-5)

6-Chloro-2,3-difluoropyridine, identified by the Chemical Abstracts Service Number (CAS No) 1214327-63-5, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its chloro and fluoro substituents on the pyridine ring, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural motif of 6-Chloro-2,3-difluoropyridine consists of a pyridine core substituted with chlorine at the 6-position and fluorine atoms at the 2- and 3-positions. This specific arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets. The presence of fluorine atoms, in particular, is well-documented for enhancing metabolic stability and binding affinity in drug candidates.

In recent years, 6-Chloro-2,3-difluoropyridine has been extensively explored as a key building block in medicinal chemistry. Its versatility allows for further functionalization through nucleophilic substitution reactions, enabling the synthesis of a diverse array of derivatives. These derivatives have shown promise in various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders.

One of the most compelling aspects of 6-Chloro-2,3-difluoropyridine is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By incorporating the 6-Chloro-2,3-difluoropyridine scaffold into kinase inhibitors, researchers have been able to design molecules with improved selectivity and potency. For instance, studies have demonstrated that derivatives of this compound can selectively inhibit specific kinases while minimizing off-target effects.

Furthermore, the application of 6-Chloro-2,3-difluoropyridine in agrochemical research has been equally noteworthy. Fluorinated pyridines are known for their enhanced pesticidal activity due to their ability to disrupt essential biological processes in pests. Researchers have leveraged the unique properties of 6-Chloro-2,3-difluoropyridine to develop novel agrochemicals that offer effective pest control with reduced environmental impact.

The synthesis of 6-Chloro-2,3-difluoropyridine typically involves multi-step organic reactions starting from readily available precursors. Advanced synthetic methodologies have been developed to achieve high yields and purity levels required for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions are commonly employed to introduce the desired substituents onto the pyridine ring.

Recent advancements in computational chemistry have also contributed to the optimization of 6-Chloro-2,3-difluoropyridine derivatives. Molecular modeling studies allow researchers to predict the binding modes of these compounds with target proteins, facilitating the design of more effective drug candidates. Additionally, virtual screening techniques have been utilized to identify novel analogs with enhanced pharmacological properties.

The pharmacological profile of 6-Chloro-2,3-difluoropyridine derivatives is influenced by their ability to interact with biological targets through hydrophobic and electrostatic interactions. The fluorine atoms contribute to hydrophobicity, while the chlorine atom can engage in dipole-dipole interactions. These interactions are critical for achieving high affinity and selectivity in drug design.

In conclusion,6-Chloro-2,3-difluoropyridine (CAS No: 1214327-63-5) is a versatile intermediate with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable the synthesis of biologically active molecules with improved efficacy and selectivity. As research continues to uncover new therapeutic targets and synthetic strategies,6-Chloro-2,3-difluoropyridine will undoubtedly remain a cornerstone in drug discovery efforts.